Cas no 220270-42-8 (Ethanone,2-bromo-1-(3-methyl-2-pyridinyl)-)

Ethanone,2-bromo-1-(3-methyl-2-pyridinyl)- is a brominated pyridinyl ketone derivative with potential applications in organic synthesis and pharmaceutical intermediates. Its structure features a reactive bromoacetyl group adjacent to a 3-methyl-2-pyridinyl moiety, making it a versatile building block for nucleophilic substitution reactions or further functionalization. The compound’s pyridine ring enhances its stability and solubility in polar solvents, facilitating its use in heterocyclic chemistry. Its precise reactivity profile allows for selective modifications, making it valuable in the development of biologically active molecules or complex ligands. Suitable for controlled reactions under anhydrous conditions, it offers synthetic flexibility for advanced chemical research.
Ethanone,2-bromo-1-(3-methyl-2-pyridinyl)- structure
220270-42-8 structure
Product Name:Ethanone,2-bromo-1-(3-methyl-2-pyridinyl)-
CAS No:220270-42-8
MF:C8H8BrNO
MW:214.0592212677
MDL:MFCD11043455
CID:243878
PubChem ID:23003210
Update Time:2025-06-28

Ethanone,2-bromo-1-(3-methyl-2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,2-bromo-1-(3-methyl-2-pyridinyl)-
    • 2-bromo-1-(3-methylpyridin-2-yl)ethanone
    • 2-(Bromoacetyl)-3-methylpyridine
    • SCHEMBL3701074
    • 220270-42-8
    • DTXSID40629537
    • 2-Bromoacetyl-3-methylpyridine
    • Ethanone, 2-bromo-1-(3-methyl-2-pyridinyl)- (9CI)
    • 2-Bromo-1-(3-methylpyridin-2-yl)ethan-1-one
    • AKOS017554889
    • MFKZMURKFNOBQN-UHFFFAOYSA-N
    • MDL: MFCD11043455
    • Inchi: 1S/C8H8BrNO/c1-6-3-2-4-10-8(6)7(11)5-9/h2-4H,5H2,1H3
    • InChI Key: MFKZMURKFNOBQN-UHFFFAOYSA-N
    • SMILES: BrCC(C1C(C)=CC=CN=1)=O

Computed Properties

  • Exact Mass: 212.97894
  • Monoisotopic Mass: 212.97893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • PSA: 29.96

Ethanone,2-bromo-1-(3-methyl-2-pyridinyl)- Pricemore >>

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Additional information on Ethanone,2-bromo-1-(3-methyl-2-pyridinyl)-

Ethanone, 2-bromo-1-(3-methyl-2-pyridinyl) (CAS No. 220270-42-8): An Overview

Ethanone, 2-bromo-1-(3-methyl-2-pyridinyl) (CAS No. 220270-42-8) is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound, also known as 1-(3-methylpyridin-2-yl)-2-bromopropan-1-one, has garnered attention due to its potential applications in the development of novel therapeutic agents. The compound's unique structure and chemical properties make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular formula of Ethanone, 2-bromo-1-(3-methyl-2-pyridinyl) is C9H10BrNO, and it has a molecular weight of approximately 216.08 g/mol. The compound features a bromine atom and a pyridine ring, which contribute to its reactivity and functional versatility. These structural elements are crucial for its role in synthetic pathways and biological activities.

Recent studies have highlighted the importance of Ethanone, 2-bromo-1-(3-methyl-2-pyridinyl) in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound can serve as a key intermediate in the synthesis of potent inhibitors of specific enzymes involved in cancer progression. The bromine atom and the pyridine ring provide essential functionalities that enhance the binding affinity and selectivity of these inhibitors.

In addition to its role in cancer research, Ethanone, 2-bromo-1-(3-methyl-2-pyridinyl) has shown promise in other therapeutic areas. A study conducted by researchers at the University of California, San Francisco, explored its potential as a lead compound for developing antiviral agents. The unique combination of bromine and pyridine functionalities allows for the design of molecules with improved pharmacokinetic properties and reduced toxicity.

The synthesis of Ethanone, 2-bromo-1-(3-methyl-2-pyridinyl) typically involves multi-step reactions, including bromination and condensation processes. One common synthetic route involves the bromination of an appropriate ketone followed by a condensation reaction with a substituted pyridine derivative. This synthetic strategy has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The physical properties of Ethanone, 2-bromo-1-(3-methyl-2-pyridinyl) include its appearance as a white crystalline solid with a melting point ranging from 65°C to 67°C. It is moderately soluble in organic solvents such as ethanol and dichloromethane but has limited solubility in water. These properties are important considerations for its handling and storage in laboratory settings.

In terms of safety, while Ethanone, 2-bromo-1-(3-methyl-2-pyridinyl) is not classified as a hazardous material under current regulations, it is important to handle it with care due to its reactivity and potential for forming reactive intermediates during synthesis. Standard laboratory safety protocols should be followed to ensure safe handling and disposal.

The future prospects for Ethanone, 2-bromo-1-(3-methyl-2-pyridinyl) are promising. Ongoing research is focused on expanding its applications in drug discovery and development. For example, efforts are underway to explore its potential as a scaffold for designing molecules with improved bioavailability and reduced side effects. Additionally, computational methods are being employed to predict the biological activities of derivatives derived from this compound.

In conclusion, Ethanone, 2-bromo-1-(3-methyl-2-pyridinyl) (CAS No. 220270-42-8) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutic agents across various disease areas. As research continues to advance, this compound is likely to play an increasingly important role in the discovery and development of new drugs.

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